3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea

• IUPAC Name: 1-[(1-morpholin-4-ylcyclobutyl)methyl]-3-phenylurea
• InChI: InChI=1S/C16H23N3O2/c20-15(18-14-5-2-1-3-6-14)17-13-16(7-4-8-16)19-9-11-21-12-10-19/h1-3,5-6H,4,7-13H2,(H2,17,18,20)
• InChI Key: VTIXPQQGCHFHLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNC(=O)NC2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol
• CAS No.: 2380061-96-9

Description

3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea is a complex organic compound that features a morpholine ring, a cyclobutyl group, and a phenylurea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF) and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using similar reaction conditions but optimized for efficiency and yield. This could include the use of continuous flow reactors and automated systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could produce a more saturated derivative.

Scientific Research Applications

3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a starting point for the development of new drugs.

Medicine: Its structural features suggest it could be explored for pharmacological activity, including potential use as an anti-cancer or anti-inflammatory agent.

Industry: The compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea exerts its effects would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity and influencing cellular pathways. The exact molecular targets and pathways involved would require further research to elucidate .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other morpholine derivatives and cyclobutyl-containing molecules. Examples might include 3-methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one and 3-{[1-(morpholin-4-yl)cyclobutyl]methyl}-1-(2-phenoxyethyl)urea .

Uniqueness

What sets 3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea apart is its unique combination of functional groups, which confer specific chemical and physical properties. This makes it a versatile compound for various applications, from drug development to materials science .